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Compound of Interest

Compound Name: Antimony triethoxide

Cat. No.: B078292 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antimony triethoxide, with the chemical formula Sb(OC₂H₅)₃, is an organometallic compound

that serves as a precursor in various chemical syntheses and material science applications. Its

utility, particularly in the formation of antimony-containing thin films and as a catalyst, is

intrinsically linked to its thermal stability and decomposition characteristics. Understanding the

thermal decomposition temperature and pathway of antimony triethoxide is crucial for

controlling reaction outcomes, ensuring process safety, and optimizing its application. This

technical guide provides a comprehensive overview of the available knowledge regarding the

thermal decomposition of antimony triethoxide, including its decomposition products and a

proposed experimental protocol for its detailed thermal analysis.

Physicochemical Properties and Decomposition
Overview
Antimony triethoxide is a moisture-sensitive liquid. While a specific thermal decomposition

temperature is not extensively reported in peer-reviewed literature, its decomposition behavior

can be inferred from its applications and safety data.
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Property Value

Chemical Formula Sb(OC₂H₅)₃

Molecular Weight 256.94 g/mol

Boiling Point 95 °C

Decomposition Products
Antimony(III) oxide (Sb₂O₃), Carbon dioxide

(CO₂), Carbon monoxide (CO), Organic vapors

The primary solid residue upon the thermal decomposition of antimony triethoxide is

antimony(III) oxide (Sb₂O₃). This is a key aspect of its use in applications such as a flame

retardant synergist in lithium-ion batteries, where it decomposes to form a protective layer of

antimony oxide[1]. The gaseous byproducts primarily consist of carbon oxides and other

organic fragments from the ethoxide ligands.

Proposed Thermal Decomposition Pathway
The thermal decomposition of antimony triethoxide is believed to proceed via a thermolysis

reaction, where the antimony-oxygen bonds in the ethoxide ligands are cleaved. The overall

reaction can be summarized as follows:

2 Sb(OC₂H₅)₃ (l) + 9 O₂ (g) → Sb₂O₃ (s) + 6 CO₂ (g) + 9 H₂O (g)

In an inert atmosphere, the decomposition would likely yield a mixture of organic products in

addition to antimony oxide.

Below is a conceptual diagram illustrating the logical relationship of the thermal decomposition

process.
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Conceptual Pathway of Antimony Triethoxide Decomposition
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Caption: Logical flow of the thermal decomposition of antimony triethoxide.

Recommended Experimental Protocol for Thermal
Analysis
To precisely determine the thermal decomposition temperature and profile of antimony
triethoxide, a detailed thermal analysis is required. The following outlines a recommended

experimental protocol based on standard thermogravimetric analysis (TGA) and differential

thermal analysis (DTA).

Objective: To determine the onset and peak decomposition temperatures, mass loss

percentages, and thermal stability range of antimony triethoxide.

Instrumentation:

Simultaneous Thermal Analyzer (TGA/DTA or TGA/DSC)
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Mass Spectrometer (MS) for evolved gas analysis (optional but recommended)

Inert gas supply (e.g., Nitrogen, Argon)

Oxidizing gas supply (e.g., synthetic air)

Experimental Parameters:

Parameter Recommended Setting

Sample Mass 5-10 mg

Crucible Alumina or Platinum

Atmosphere

High-purity Nitrogen or Argon (for inert

decomposition) and Synthetic Air (for oxidative

decomposition)

Flow Rate 50-100 mL/min

Heating Rate
10 °C/min (a range of rates, e.g., 5, 15, 20

°C/min, can be used for kinetic studies)

Temperature Range Ambient to 800 °C

Data Acquisition
Mass change (TGA), Heat flow (DTA/DSC),

Evolved gas composition (MS)

Procedure:

Sample Preparation: Due to its moisture sensitivity, handle and load the antimony
triethoxide sample into the TGA crucible within a glovebox or a dry, inert atmosphere.

Instrument Setup:

Place the prepared crucible in the TGA instrument.

Purge the system with the chosen atmosphere (inert or oxidizing) for a sufficient time to

ensure a stable baseline.
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Thermal Analysis:

Begin the heating program from ambient temperature to 800 °C at the specified heating

rate.

Continuously record the sample mass, heat flow, and, if applicable, the mass-to-charge

ratio of evolved gases.

Data Analysis:

From the TGA curve, determine the onset temperature of decomposition (the temperature

at which significant mass loss begins) and the peak decomposition temperature (from the

derivative of the TGA curve, DTG).

Calculate the percentage of mass loss at each decomposition step.

From the DTA/DSC curve, identify endothermic or exothermic events associated with

phase transitions or decomposition.

If using a mass spectrometer, identify the gaseous species evolved at different

temperatures to elucidate the decomposition mechanism.

The following flowchart illustrates the proposed experimental workflow.
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Experimental Workflow for Thermal Analysis of Antimony Triethoxide
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Caption: Workflow for the thermal analysis of antimony triethoxide.
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Applications in Materials Science
The controlled thermal decomposition of antimony triethoxide is leveraged in advanced

material synthesis techniques such as Atomic Layer Deposition (ALD). In ALD, antimony
triethoxide can be used as a precursor to deposit thin films of antimony oxide (Sb₂O₃). The

process relies on the precursor's sufficient volatility and thermal stability to be transported into

a reaction chamber, where it then decomposes on a heated substrate in a self-limiting manner.

This application underscores the importance of understanding its thermal behavior for the

fabrication of high-quality electronic and optical materials.

Conclusion
While specific, publicly available quantitative data on the thermal decomposition temperature of

antimony triethoxide is limited, a clear understanding of its decomposition products and

pathway can be established. The primary solid product is antimony(III) oxide, with gaseous

byproducts including carbon oxides and organic fragments. For researchers and professionals

requiring precise thermal stability data, the experimental protocol outlined in this guide provides

a robust framework for conducting a thorough thermal analysis using TGA/DTA. Such an

investigation is essential for the continued development and optimization of processes utilizing

antimony triethoxide, from catalysis to advanced materials synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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